BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 6-
Fluorohexanal

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 6-Fluorohexanal

Cat. No.: B1655487

An In-depth Technical Guide to 6-Fluorohexanal

This technical guide provides a comprehensive overview of the physical and chemical
properties of 6-Fluorohexanal, catering to researchers, scientists, and professionals in drug
development. This document collates available data, outlines plausible experimental protocols,
and visualizes key chemical processes.

Core Properties of 6-Fluorohexanal

6-Fluorohexanal is a fluorinated aliphatic aldehyde. The presence of a fluorine atom
significantly influences its chemical reactivity and physical properties, making it a compound of
interest in various synthetic applications, including the development of novel pharmaceuticals.

Physical Properties

A summary of the key physical properties of 6-Fluorohexanal is presented in Table 1. Note
that some of these values are predicted and should be confirmed by experimental data.
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Property Value Source
Molecular Formula CeH11FO PubChem[1]
Molecular Weight 118.15 g/mol PubChem[1]
CAS Number 373-33-1 PubChem[1]
Boiling Point 65-68 °C (at 12 Torr) ChemicalBook[2]
Density (Predicted) 0.906 £ 0.06 g/cm3 ChemicalBook[2]
Flash Point Not Available

Solubility Not Available

Chemical and Spectroscopic Properties

The chemical properties of 6-Fluorohexanal are largely defined by the aldehyde functional
group and the terminal fluorine atom. The aldehyde group is susceptible to nucleophilic attack
and oxidation, while the fluorine atom imparts increased polarity and can influence the acidity
of adjacent protons.

Property Value Source
IUPAC Name 6-fluorohexanal PubChem[1]
SMILES C(CCC=0)CCF PubChem[1]

INChl=1S/C6H11FO/c7-5-3-1-
InChl PubChem[1]
2-4-6-8/h6H,1-5H2

XLogP3-AA (Predicted) 1.1 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

2 PubChem[1]
Count
Rotatable Bond Count 5 PubChem[1]
Topological Polar Surface Area  17.1 A2 PubChem[1]
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Note: Experimentally determined spectroscopic data (*H NMR, 3C NMR, IR, Mass
Spectrometry) for 6-Fluorohexanal is not readily available in the public domain. Researchers
should perform their own spectral analysis for compound verification.

Synthesis of 6-Fluorohexanal

A common and efficient method for the synthesis of aldehydes from primary alcohols is through
oxidation. The Swern oxidation is a well-established method that uses mild conditions and is
tolerant of many functional groups, making it a suitable choice for the preparation of 6-
Fluorohexanal from its corresponding alcohol, 6-fluoro-1-hexanol.

Experimental Protocol: Swern Oxidation of 6-fluoro-1-
hexanol

Disclaimer: This is a generalized protocol and should be adapted and optimized for specific
laboratory conditions. All work should be performed in a well-ventilated fume hood, and
appropriate personal protective equipment should be worn.

Materials:

e 6-fluoro-1-hexanol

e Oxalyl chloride

e Dimethyl sulfoxide (DMSO)

o Triethylamine (EtsN)

e Dichloromethane (DCM), anhydrous

» Argon or Nitrogen gas for inert atmosphere

o Standard glassware for organic synthesis (round-bottom flasks, dropping funnel, etc.)
e Magnetic stirrer and stirring bar

e Low-temperature bath (e.g., dry ice/acetone)
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Procedure:

Activator Formation: In a flame-dried, three-necked round-bottom flask under an inert
atmosphere, dissolve oxalyl chloride (1.1 eq.) in anhydrous DCM. Cool the solution to -78 °C
using a dry ice/acetone bath. To this, add a solution of DMSO (1.2 eq.) in anhydrous DCM
dropwise via a dropping funnel, ensuring the internal temperature does not rise above -60
°C. Stir the resulting mixture for 15 minutes.

Alcohol Addition: Add a solution of 6-fluoro-1-hexanol (1.0 eq.) in anhydrous DCM dropwise
to the reaction mixture, again maintaining the temperature below -60 °C. Stir for 30 minutes
at this temperature.

Base Addition: Add triethylamine (5.0 eq.) dropwise to the flask. The reaction mixture may
become thick. Continue stirring at -78 °C for 30 minutes.

Quenching and Workup: Remove the cooling bath and allow the reaction mixture to warm to
room temperature. Add water to quench the reaction. Transfer the mixture to a separatory
funnel and extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers,
wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude 6-Fluorohexanal.

Purification: The crude product can be purified by column chromatography on silica gel or by
distillation under reduced pressure.

Synthesis Workflow

Caption: A workflow diagram illustrating the key stages in the synthesis of 6-Fluorohexanal
using the Swern oxidation protocol.

Chemical Reactivity and Potential Applications
Reactivity Profile

As an aliphatic aldehyde, 6-Fluorohexanal is expected to undergo reactions typical of this
functional group, including:

» Nucleophilic Addition: The carbonyl carbon is electrophilic and will react with various
nucleophiles such as Grignard reagents, organolithium compounds, and cyanide.
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o Oxidation: 6-Fluorohexanal can be readily oxidized to the corresponding carboxylic acid, 6-
fluorohexanoic acid, using common oxidizing agents.

e Reduction: The aldehyde can be reduced to the primary alcohol, 6-fluoro-1-hexanol, using
reducing agents like sodium borohydride or lithium aluminum hydride.

» Reductive Amination: In the presence of an amine and a reducing agent, 6-Fluorohexanal
can be converted to a variety of substituted amines.

The presence of the fluorine atom can modulate the reactivity of the aldehyde group through its
strong electron-withdrawing inductive effect.

Applications in Drug Discovery

The incorporation of fluorine into organic molecules is a common strategy in medicinal
chemistry to enhance a drug's metabolic stability, bioavailability, and binding affinity. While
specific applications of 6-Fluorohexanal in drug development are not widely reported, its
bifunctional nature (an aldehyde for further chemical modification and a fluoroalkyl chain)
makes it a potentially valuable building block.

A hypothetical application could involve its use as a precursor for the synthesis of fluorinated
analogs of biologically active molecules. For instance, it could be used in the synthesis of
enzyme inhibitors where the fluorinated tail interacts with a specific hydrophobic pocket of the
enzyme.

Caption: A logical diagram illustrating the potential use of 6-Fluorohexanal as a starting
material for generating a library of fluorinated compounds for drug discovery screening.

Safety and Handling

Specific safety data for 6-Fluorohexanal is not readily available. However, based on its
structure as an aliphatic aldehyde, the following precautions are recommended:

« Inhalation: Avoid inhaling vapors. Work in a well-ventilated area or use a fume hood.

o Skin and Eye Contact: Aldehydes can be irritating to the skin and eyes. Wear appropriate
gloves and safety glasses.
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» Flammability: While the flash point is not definitively reported, it should be treated as a
flammable liquid. Keep away from ignition sources.

» Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

It is imperative to consult the Safety Data Sheet (SDS) from the supplier before handling this
chemical.

Conclusion

6-Fluorohexanal is a fluorinated aldehyde with potential as a versatile building block in organic
synthesis, particularly in the field of medicinal chemistry. While comprehensive experimental
data is currently limited in the public domain, this guide provides a summary of its known
properties and outlines plausible synthetic and application pathways based on established
chemical principles. Further research is warranted to fully characterize this compound and
explore its utility in the development of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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